![molecular formula C21H22IN3O4 B285075 4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide](/img/structure/B285075.png)
4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide, also known as EMIQ, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. EMIQ has shown promising results in various scientific research studies, particularly in the areas of cancer treatment and inflammation.
Mechanism of Action
4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide exerts its biological effects through various mechanisms of action. It has been found to inhibit the activity of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. It also inhibits the activity of VEGFR-2, a receptor that is involved in angiogenesis.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as TNF-α and IL-6. It also reduces the levels of oxidative stress markers such as MDA and ROS. This compound has been found to inhibit the formation of new blood vessels, which is essential for the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory. It has been extensively studied and has shown promising results in various scientific research studies. However, there are also some limitations to using this compound in laboratory experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could affect the interpretation of experimental results.
Future Directions
There are several future directions for research on 4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide. One potential area of research is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Another area of research is the identification of the precise mechanism of action of this compound. Further research is also needed to determine the optimal dosage and administration of this compound for therapeutic purposes. Finally, the safety and toxicity of this compound need to be thoroughly evaluated to determine its potential for clinical use.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research studies. It has anti-inflammatory, anti-cancer, and anti-angiogenic properties and has been extensively studied for its potential therapeutic applications. The synthesis method involves the use of various chemical compounds, and the final product is obtained through purification and recrystallization. Further research is needed to fully understand the mechanism of action of this compound and to determine its potential for clinical use.
Synthesis Methods
4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of reagents such as ethyl 4-bromo-3-methoxybenzoate, 4-iodoaniline, and 6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid. The final product is obtained through purification and recrystallization.
Scientific Research Applications
4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-angiogenic properties. This compound has been shown to inhibit the growth of cancer cells, induce cell cycle arrest, and promote apoptosis in various types of cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models of inflammatory diseases.
Properties
Molecular Formula |
C21H22IN3O4 |
---|---|
Molecular Weight |
507.3 g/mol |
IUPAC Name |
4-(4-ethoxy-3-methoxyphenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide |
InChI |
InChI=1S/C21H22IN3O4/c1-4-29-16-10-5-13(11-17(16)28-3)19-18(12(2)23-21(27)25-19)20(26)24-15-8-6-14(22)7-9-15/h5-11,19H,4H2,1-3H3,(H,24,26)(H2,23,25,27) |
InChI Key |
NYMPMACQCMPILH-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)NC3=CC=C(C=C3)I)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)NC3=CC=C(C=C3)I)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.